5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide

• IUPAC Name: benzo[b][1]benzazepine-11-(15N)carboxamide
• InChI: InChI=1S/C15H12N2O/c16-15(18)17-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)17/h1-10H,(H2,16,18)/i15+1,16+1
• InChI Key: FFGPTBGBLSHEPO-IIJSWMDNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2[13C](=O)[15NH2]
• Molecular Formula: C15H12N2O
• DSSTOX Substance ID: DTXSID30678690
• Molecular Weight: 238.25 g/mol
• CAS RN: 1173022-00-8

Description

5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide is a tricyclic amine with a seven-membered ring, commonly known as iminostilbene. It is used as an intermediate or a starting material in the synthesis of many anticonvulsant drugs. The compound has a molecular weight of 236.27 g/mol.

Synthesis Analysis

The synthesis of 5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide involves several steps. One approach involves the pseudo-intramolecular hydrohalogenation of 2-(2′-bromophenyl)ethynylaniline, which proceeds in a syn-selective manner without forming any detectable over-addition product. All attempts of subsequent arylation via Suzuki–Miyaura cross coupling and construction of a seven-membered ring via Ullmann-type intramolecular coupling were unsuccessful because of dehydrohalogenation or other side reactions. This problem was overcome by the N-acetylation of the amino group, which facilitated the abovementioned coupling reactions to afford the desired 10-arylated dibenzoazepines.

Molecular Structure Analysis

The molecular structure of 5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide is characterized by a boat conformation of the azepine ring. The fused benzene rings are planar. Molecules are packed as hydrogen-bonded dimers through the carboxamide groups.

Chemical Reactions Analysis

The chemical reactions involving 5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide are complex and involve several steps. The pseudo-intramolecular hydrohalogenation of 2-(2′-bromophenyl)ethynylaniline is a crucial step. The subsequent arylation via Suzuki–Miyaura cross coupling and construction of a seven-membered ring via Ullmann-type intramolecular coupling were unsuccessful due to dehydrohalogenation or other side reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5H-Dibenzo[b,f]azepine-5-(~13~C,~15~N)carboxamide include a melting point of 196-199 °C (lit.). It is soluble in ethyl acetate at 25 mg/mL, forming a clear, yellow to orange solution.

Synthesis routes and methods I

Procedure details

A suspension of 10 g of iminostilbene in 100 ml toluene was treated with 20.2 g of sodium cyanate and 27.5 g of mandelic acid and was heated to reflux for about 10 hrs. The reaction mixture was cooled to room temperature and charged with sodium hydroxide solution and maintained for 8 hrs. The resulting suspension was filtered, washed with water and dried to give 11 g of carbamazepine.

Synthesis routes and methods II

Procedure details

To a suspension of urea (80 g, 1.333 mols) in acetic acid (100 ml), phosphoric acid (8 ml) was added, followed by iminostilbene (20 g, 0.103 mols), under stirring at 25-30° C. The resulting reaction mixture was worked up according to the method of Example 1 to produce carbamazepine, which was identical to the product of Example 1.

Synthesis routes and methods III

Procedure details

To a suspension of urea hydrochloride (100 g, 1.036 mols) in acetic acid (125 ml), iminostilbene (25 g, 0.129 mols) was added under stirring at 25-30° C. The resulting reaction mixture was worked up according to the method of Example 1 to produce carbamazepine, which was identical to the product of Example 1.

Synthesis routes and methods IV

Procedure details

To a suspension of urea (80 g, 1.333 mols) in acetic acid (100 ml), iminostilbene hydrochloride (20.5 g, 0.089 mols) was added under stirring at 25-30° C. The resulting reaction mixture was worked up according to the method of Example 1 to produce carbamazepine, which was identical to the product of Example 1.

Synthesis routes and methods V

Procedure details

30 g iminostilbene are heated to 60° C. in 360 ml acetic acid and 50 ml ethanol, and 20 g 98% sodium cyanate is added within 1.5 hours at this temperature. After a short heating to 80° C., the mixture is further stirred at 60° C., and then cooled to 15° C., sucked off, washed with 20 l acetic acid and dried to yield 29.4 g (80.3% of theoretical) of carbamazepine, having a melting point of 189° C. to 192° C.